Cas no 539809-55-7 (<br>2-((5-(((3,4-Dichlorophenyl)amino)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)th io)-N-(o-tolyl)acetamide)

• Product Name: <br>2-((5-(((3,4-Dichlorophenyl)amino)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)th io)-N-(o-tolyl)acetamide
• CAS No: 539809-55-7
• MF: C₂₄H₂₁Cl₂N₅OS
• MW: 498.427441358566
• CID: 3052871
• PubChem ID: 3466331
• Update Time: 2025-04-21

<br>2-((5-(((3,4-Dichlorophenyl)amino)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)th io)-N-(o-tolyl)acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-((5-(((3,4-Dichlorophenyl)amino)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)th io)-N-(o-tolyl)acetamide
• 644-706-2
• STL266121
• AKOS016366967
• 2-((5-(((3,4-Dichlorophenyl)amino)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(o-tolyl)acetamide
• 539809-55-7
• 2-((5-((3,4-Dichloroanilino)methyl)-4-phenyl-4H-1,2,4-triazol-3-YL)sulfanyl)-N-(2-methylphenyl)acetamide
• 2-[(5-{[(3,4-dichlorophenyl)amino]methyl}-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide
• 2-({5-[(3,4-DICHLOROANILINO)METHYL]-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL}SULFANYL)-N-(2-METHYLPHENYL)ACETAMIDE

• Inchi： 1S/C24H21Cl2N5OS/c1-16-7-5-6-10-21(16)28-23(32)15-33-24-30-29-22(31(24)18-8-3-2-4-9-18)14-27-17-11-12-19(25)20(26)13-17/h2-13,27H,14-15H2,1H3,(H,28,32)
• InChI Key： HRKABOVRORJUDY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NCC1=NN=C(N1C1C=CC=CC=1)SCC(NC1C=CC=CC=1C)=O)Cl

Computed Properties

• Exact Mass: 497.0843869Da
• Monoisotopic Mass: 497.0843869Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 97.1Ų